N-Desethyl Vardenafil
N-Desethyl Vardenafil
N-Desethyl vardenafil is a metabolite of vardenafil, a phosphodiesterase 5 inhibitor, that is formed by the action of cytochrome P450 (CYP)3A4 and CYP3A5.
Brand Name:
Vulcanchem
CAS No.:
448184-46-1
VCID:
VC20790102
InChI:
InChI=1S/C21H28N6O4S/c1-4-6-18-23-14(3)19-21(28)24-20(25-27(18)19)16-13-15(7-8-17(16)31-5-2)32(29,30)26-11-9-22-10-12-26/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,24,25,28)
SMILES:
CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
Molecular Formula:
C21H28N6O4S
Molecular Weight:
460.6 g/mol
N-Desethyl Vardenafil
CAS No.: 448184-46-1
Cat. No.: VC20790102
Molecular Formula: C21H28N6O4S
Molecular Weight: 460.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Desethyl vardenafil is a metabolite of vardenafil, a phosphodiesterase 5 inhibitor, that is formed by the action of cytochrome P450 (CYP)3A4 and CYP3A5. |
|---|---|
| CAS No. | 448184-46-1 |
| Molecular Formula | C21H28N6O4S |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | 2-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one |
| Standard InChI | InChI=1S/C21H28N6O4S/c1-4-6-18-23-14(3)19-21(28)24-20(25-27(18)19)16-13-15(7-8-17(16)31-5-2)32(29,30)26-11-9-22-10-12-26/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,24,25,28) |
| Standard InChI Key | OKUKNGDVADFTHE-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| SMILES | CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| Canonical SMILES | CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| Appearance | Assay:≥98%A crystalline solid |
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